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Cat. No.: B10800353
Get Quote

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for studying the effects of EPZ004777
hydrochloride, a potent and selective inhibitor of the histone methyltransferase DOT1L. The
information is tailored for researchers in oncology, epigenetics, and drug discovery, with a focus
on cancers driven by MLL (Mixed Lineage Leukemia) gene rearrangements.

Mechanism of Action

EPZ004777 hydrochloride is a small molecule inhibitor that competitively targets the S-
adenosylmethionine (SAM)-binding pocket of DOT1L, the sole enzyme responsible for mono-,
di-, and tri-methylation of histone H3 at lysine 79 (H3K79).[1] In MLL-rearranged leukemias, the
MLL fusion protein aberrantly recruits DOTLL to ectopic gene loci, leading to hypermethylation
of H3K79 and sustained expression of leukemogenic genes like HOXA9 and MEIS1.[1][2]
EPZ004777-mediated inhibition of DOT1L reverses this hypermethylation, leading to the
downregulation of these target genes, cell cycle arrest, differentiation, and ultimately apoptosis
in MLL-rearranged cancer cells.[1][2][3]
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Recommended Cell Lines for EPZ004777
Hydrochloride Studies

The selection of an appropriate cell line is critical for the successful investigation of EPZ004777
hydrochloride's effects. Cell lines harboring MLL rearrangements are particularly sensitive to
DOTLL inhibition.

Table 1: E led H Leukemia Cell Li

MLL
. Type of Reported IC50
Cell Line ) Rearrangemen Reference
Leukemia ¢ (EPZ004777)
Biphenotypic
MV4-11 _ MLL-AF4 0.17 uM [4]
Leukemia

Acute Myeloid
MOLM-13 _ MLL-AF9 0.72 uM [2][4]
Leukemia (AML)

Acute
RS4;11 Lymphoblastic MLL-AF4 6.47 uM [4]
Leukemia (ALL)

Acute

SEM Lymphoblastic MLL-AF4 1.72 uyM [4]
Leukemia (ALL)
Acute

KOPN-8 Lymphoblastic MLL-ENL 0.62 uM [2][4]

Leukemia (ALL)

Acute Myeloid
THP-1 _ MLL-AF9 3.36 uM [4]
Leukemia (AML)

Acute Myeloid o
MUTZ-11 ) MLL-PTD Sensitive [5]
Leukemia (AML)

Eosinophilic N
EOL-1 ] MLL-PTD Sensitive [5]
Leukemia
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Negative Control Cell Lines

Cell lines lacking MLL rearrangements are generally resistant to EPZ004777 and serve as
excellent negative controls.

. Type of Reported IC50
Cell Line . MLL Status Reference
Leukemia (EPZ004777)
T-cell Acute
] No
Jurkat Lymphoblastic >50 uM [2]
) Rearrangement
Leukemia
Acute
_ No
HL-60 Promyelocytic >50 uM [2]
) Rearrangement
Leukemia
Histiocytic No
U937 >50 uM [2]
Lymphoma Rearrangement
) Acute Myeloid No
Kasumi-1 ) 32.99 uM [2][4]
Leukemia Rearrangement
Acute
, No
REH Lymphoblastic 13.90 uM [2]
_ Rearrangement
Leukemia

Experimental Protocols
Preparation of EPZ004777 Hydrochloride Stock Solution

EPZ004777 hydrochloride is soluble in DMSO.

» Reconstitution: Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the
compound in sterile DMSO. Warm the tube at 37°C for 10 minutes and/or use an ultrasonic
bath to aid dissolution.[4]

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C for several months.[4][6]
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Cell Culture and Treatment

Standard aseptic cell culture techniques are required.

o Cell Thawing and Maintenance: Thaw cells rapidly in a 37°C water bath and transfer to pre-
warmed culture medium.[7] Culture cells at 37°C in a humidified atmosphere with 5% CO2.
[7] Maintain exponentially growing cells for all experiments.

o Treatment: On the day of the experiment, dilute the EPZ004777 stock solution to the desired
final concentrations in fresh culture medium. Replace the existing medium with the drug-
containing medium. For vehicle controls, use medium with an equivalent concentration of
DMSO.

Cell Viability and Proliferation Assays

These assays are fundamental to determining the cytotoxic and anti-proliferative effects of
EPZ004777.

e Protocol using Guava Viacount Assay:

o Plate exponentially growing cells in triplicate in 96-well plates at a density of 3 x 104
cells/well in a final volume of 150 pL.[2][6]

o Add increasing concentrations of EPZ004777 (e.g., 0.01 uM to 50 uM) or DMSO vehicle
control.[2][6]

o Determine the viable cell number every 3-4 days for up to 18 days using the Guava
Viacount assay according to the manufacturer's protocol.[2][6]

o On the days of cell counting, replace the growth medium and EPZ004777 and re-seed the
cells at a density of 5 x 1074 cells/well.[6]

o Calculate IC50 values from concentration-response curves using appropriate software
(e.g., GraphPad Prism).[3]

o Alternative Assays: Other common viability assays include MTT, XTT, and WST-1, which
measure metabolic activity.[8][9] Luminescent assays that quantify ATP levels are also a
highly sensitive option.[8]
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Western Blot Analysis for H3K79 Methylation

This experiment is crucial to confirm the on-target effect of EPZ004777.

¢ Protocol for Histone Extraction and Western Blot:

o

Treat cells (e.g., MV4-11) with EPZ004777 (e.g., 3 uM) or DMSO for various time points
(e.0., 1, 2, 4, 6 days).[2]

Harvest cells and extract histones using an acid extraction method.

Quantify histone concentration using a protein assay (e.g., Bradford).

Separate equal amounts of histones on a 4-20% Tris-glycine gel and transfer to a PVDF
membrane.[10]

Block the membrane with 5% non-fat milk or BSA in TBST.

Incubate the membrane with a primary antibody specific for H3K79me2 (dimethylated
H3K79).[2][11] Use an antibody for total Histone H3 as a loading control.

Wash the membrane and incubate with an appropriate HRP-conjugated secondary
antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the
blot.

A time-dependent decrease in H3K79me?2 levels should be observed, with significant
reduction often seen after 4-5 days of treatment.[2]

Gene Expression Analysis by Quantitative Real-Time
PCR (qRT-PCR)

This protocol allows for the quantification of changes in the expression of key MLL target

genes.

¢ Protocol for gRT-PCR:
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o Treat MLL-rearranged cells (e.g., MOLM-13, MV4-11) with EPZ004777 at various
concentrations or for different durations.[2]

o Isolate total RNA from the cells using a suitable kit.
o Synthesize cDNA from the RNA using a reverse transcription Kit.

o Perform gRT-PCR using primers specific for HOXA9, MEIS1, and a housekeeping gene
(e.g., GAPDH, ACTB) for normalization.

o Analyze the data using the AACt method to determine the fold change in gene expression
relative to the vehicle-treated control.

o A concentration- and time-dependent decrease in HOXA9 and MEIS1 mRNA levels is
expected.[2]
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Caption: Mechanism of EPZ004777 in MLL-rearranged leukemia.

Experimental Workflow for EPZ004777 Studies
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Caption: A typical experimental workflow for evaluating EPZ004777.

Logical Relationship of EPZ004777's Cellular Effects
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Caption: Cascade of cellular events following EPZ004777 treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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